Cas no 66719-12-8 (Benzene, ditridecyl(tridecylphenoxy)-)

Benzene, ditridecyl(tridecylphenoxy)- structure
66719-12-8 structure
Product Name:Benzene, ditridecyl(tridecylphenoxy)-
CAS No:66719-12-8
MF:C51H88O
MW:717.243836402893
CID:388342
PubChem ID:71369109
Update Time:2025-04-19

Benzene, ditridecyl(tridecylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, ditridecyl(tridecylphenoxy)-
    • 1,2-di(tridecyl)-3-(2-tridecylphenoxy)benzene
    • 1,2-DITRIDECYL-3-(2-TRIDECYLPHENOXY)BENZENE
    • 66719-12-8
    • DTXSID70792147
    • Inchi: 1S/C51H88O/c1-4-7-10-13-16-19-22-25-28-31-34-40-47-43-39-46-51(49(47)44-36-33-30-27-24-21-18-15-12-9-6-3)52-50-45-38-37-42-48(50)41-35-32-29-26-23-20-17-14-11-8-5-2/h37-39,42-43,45-46H,4-36,40-41,44H2,1-3H3
    • InChI Key: JGEPJXSMWNSGPW-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1CCCCCCCCCCCCC)C1=CC=CC(=C1CCCCCCCCCCCCC)CCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 716.68351743g/mol
  • Monoisotopic Mass: 716.68351743g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 38
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 23.7
  • Topological Polar Surface Area: 9.2Ų
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